Cas no 90953-15-4 (3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile)
90953-15-4 structure
Product Name:3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile
CAS No:90953-15-4
MF:C8H10N4O2
MW:194.19060087204
MDL:MFCD04967415
CID:1071619
PubChem ID:17024673
Update Time:2025-08-01
3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)-propanenitrile
- 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile
- AKOS000306145
- 90953-15-4
- 2-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)ETHYL CYANIDE
- AKOS015922258
- EN300-229095
- CS-0282765
- 3-(3,5-dimethyl-4-nitropyrazol-1-yl)propanenitrile
- STK312598
- ALBB-004631
- BBL038819
-
- MDL: MFCD04967415
- Inchi: 1S/C8H10N4O2/c1-6-8(12(13)14)7(2)11(10-6)5-3-4-9/h3,5H2,1-2H3
- InChI Key: BUUJWGBLSFNDPS-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(C)=NN(CCC#N)C=1C)=O
Computed Properties
- Exact Mass: 194.08037557g/mol
- Monoisotopic Mass: 194.08037557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 87.4Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 367.1±42.0 °C at 760 mmHg
- Flash Point: 175.8±27.9 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM115516-1g |
3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile |
90953-15-4 | 95% | 1g |
$333 | 2024-07-20 | |
| Enamine | EN300-229095-0.05g |
3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile |
90953-15-4 | 95% | 0.05g |
$46.0 | 2024-06-20 | |
| Enamine | EN300-229095-0.1g |
3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile |
90953-15-4 | 95% | 0.1g |
$73.0 | 2024-06-20 | |
| Enamine | EN300-229095-0.25g |
3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile |
90953-15-4 | 95% | 0.25g |
$105.0 | 2024-06-20 | |
| Enamine | EN300-229095-0.5g |
3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile |
90953-15-4 | 95% | 0.5g |
$197.0 | 2024-06-20 | |
| Enamine | EN300-229095-1.0g |
3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile |
90953-15-4 | 95% | 1.0g |
$284.0 | 2024-06-20 | |
| Enamine | EN300-229095-2.5g |
3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile |
90953-15-4 | 95% | 2.5g |
$558.0 | 2024-06-20 | |
| Enamine | EN300-229095-5.0g |
3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile |
90953-15-4 | 95% | 5.0g |
$825.0 | 2024-06-20 | |
| Enamine | EN300-229095-10.0g |
3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile |
90953-15-4 | 95% | 10.0g |
$1224.0 | 2024-06-20 | |
| Enamine | EN300-229095-1g |
3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile |
90953-15-4 | 1g |
$284.0 | 2023-09-15 |
3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
90953-15-4 (3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile) Related Products
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